Cas no 1270692-69-7 (methyl 2-amino-4-(piperidin-1-yl)butanoate)

• Product Name: methyl 2-amino-4-(piperidin-1-yl)butanoate
• CAS No: 1270692-69-7
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5098976
• PubChem ID: 56828065
• Update Time: 2025-10-12

methyl 2-amino-4-(piperidin-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-piperidin-1-yl-butyric acid methyl ester
• 1-Piperidinebutanoic acid, α-amino-, methyl ester
• methyl 2-amino-4-(piperidin-1-yl)butanoate

• Inchi： 1S/C10H20N2O2/c1-14-10(13)9(11)5-8-12-6-3-2-4-7-12/h9H,2-8,11H2,1H3
• InChI Key： BWRRYRKPITWNQS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)CCN1CCCCC1

Additional information on methyl 2-amino-4-(piperidin-1-yl)butanoate

Methyl 2-Amino-4-(Piperidin-1-Yl)Butanoate: A Comprehensive Overview

Methyl 2-amino-4-(piperidin-1-yl)butanoate, also known by its CAS number CAS No. 1270692-69-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring and an amino group, making it a versatile molecule with potential applications in drug design and development.

The structure of methyl 2-amino-4-(piperidin-1-yl)butanoate consists of a butanoate backbone with a methyl ester group at one end and a piperidine ring attached to the fourth carbon. The presence of the amino group at the second carbon introduces additional functional diversity, enabling this compound to participate in various chemical reactions and biological interactions. The piperidine ring, a six-membered cyclic amine, contributes to the molecule's stability and bioavailability, making it an attractive candidate for pharmaceutical applications.

Recent studies have highlighted the potential of methyl 2-amino-4-(piperidin-1-yl)butanoate as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of new drugs targeting various therapeutic areas, including neurodegenerative diseases and cancer. The compound's ability to form stable amide bonds has been particularly useful in peptide synthesis, where it serves as an intermediate in the construction of complex molecular architectures.

In terms of synthesis, methyl 2-amino-4-(piperidin-1-yl)butanoate can be prepared through several routes, including condensation reactions and ring-closing strategies. One common approach involves the reaction of an amino acid derivative with a piperidine-containing reagent under appropriate conditions. This method not only ensures high yields but also allows for fine-tuning of the molecule's properties by modifying substituents on the piperidine ring or the amino group.

The pharmacological properties of methyl 2-amino-4-(piperidin-1-y